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Compound of Interest

Compound Name: Lithium isopropoxide

Cat. No.: B1592754 Get Quote

Technical Support Center: Lithium Isopropoxide
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for the safe storage and handling of lithium isopropoxide. It is intended for

laboratory personnel, including researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is lithium isopropoxide and what are its primary hazards?

Lithium isopropoxide (CAS No. 2388-10-5) is a flammable, self-heating solid that is highly

reactive.[1][2] Its primary hazards include:

Flammability: It is a flammable solid that may catch fire.[1][2] It is also classified as a self-

heating substance.[1]

Water Reactivity: It reacts violently and rapidly with water and moist air.[2] This reaction can

be vigorous enough to cause ignition.[3]

Corrosivity: It causes severe skin burns and serious eye damage.[2][4] Contact with moisture

transforms the powder into a corrosive substance that can cause severe burns.[5][3]

Inhalation Hazard: Inhalation can cause irritation, sneezing, and burns to the respiratory

tract.[5][3]
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Q2: What are the correct procedures for storing lithium isopropoxide?

Proper storage is critical to maintain the compound's integrity and ensure safety. Key storage

requirements include:

Inert Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere such as

nitrogen or argon.[5][3]

Location: Keep in a cool, dry, and well-ventilated area designated for flammable solids.[4][6]

The storage area should be locked.[4]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.

Incompatible Materials: Keep it separated from incompatible materials. (See Q4).

Bulk Storage: For bulk masses greater than 30 kg, store at temperatures not exceeding 25°C

(77°F).[1]

Q3: What Personal Protective Equipment (PPE) is required when handling lithium
isopropoxide?

To minimize exposure risks, the following PPE should be worn:

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory. Contact

lenses should not be worn.[5][3]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5][3][7]

Skin and Body Protection: Wear a fire-resistant lab coat or coveralls and closed-toe shoes.[5]

[3][7]

Respiratory Protection: If there is a risk of dust inhalation, use a NIOSH-certified respirator

with a particulate filter.[5][3]

Q4: What substances are incompatible with lithium isopropoxide?

Lithium isopropoxide is highly reactive and should not come into contact with the following

substances:
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Water and Moist Air[5][3]

Acids[5][3]

Alcohols[5][3]

Oxidizing Agents[2][5]

Carbon Dioxide[5][3]

Ketones and Esters[5][3]

Halogens[5][3]

Troubleshooting Guides
Issue: Accidental Spill of Lithium Isopropoxide Powder

An accidental spill requires immediate and careful attention to prevent fire and exposure.

What to do:

Evacuate & Secure: Immediately alert personnel in the area and evacuate non-essential

staff. Eliminate all ignition sources (e.g., open flames, sparks).[3]

Ventilate: Ensure the area is well-ventilated.[3]

Wear PPE: Before cleaning, don the appropriate PPE as described in FAQ Q3.

Contain & Clean:

Use non-sparking tools to gently sweep or scoop the spilled material.[5][4]

Place the spilled solid into a dry, appropriately labeled metal container for disposal.[3]

DO NOT use water or carbon dioxide for cleaning as it reacts violently.[5][3]

For large spills (>1 L), evacuate the area and contact your institution's Environmental

Health & Safety (EH&S) department or emergency services.[7]
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Issue: Potential Exposure to Lithium Isopropoxide

Follow these first-aid measures immediately after any potential exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[2][5]

Skin Contact: Brush off any loose powder from the skin, then immediately flush the affected

area with large amounts of water for at least 15 minutes. Remove all contaminated clothing.

Seek immediate medical attention.[5] If skin is dry, the powder may not initially cause

irritation, but the presence of moisture can lead to severe burns.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[5][7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[2][5][7]

Issue: The material has changed color or appears clumpy.

This may indicate exposure to air and moisture, leading to decomposition. The material may

have partially hydrolyzed to lithium hydroxide and isopropanol.[5][3] Do not use the material, as

its reactivity and purity are compromised. Dispose of it as hazardous waste according to your

institution's guidelines.

Data Presentation
Table 1: Chemical and Safety Properties of Lithium Isopropoxide
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Property Value Source

CAS Number 2388-10-5 [1][2]

Molecular Formula C₃H₇LiO [1][8]

Molecular Weight 66.03 g/mol [1][3]

Appearance White to off-white powder [3][8]

Reactivity Reacts violently with water [1][2][8]

Storage Temperature
Store in a cool place; for bulk

>30kg, not exceeding 25°C
[1][4]

Experimental Protocols & Workflows
While specific experimental protocols are proprietary and depend on the research, a general

workflow for safely handling lithium isopropoxide is provided below.

Diagram 1: General Workflow for Handling Lithium Isopropoxide
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Caption: A generalized workflow for the safe handling of lithium isopropoxide.
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Diagram 2: Decision Tree for Lithium Isopropoxide Spill Response
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Caption: Decision-making process for responding to a lithium isopropoxide spill.

Diagram 3: First Aid Response Flowchart for Exposure
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Caption: Immediate first aid steps following exposure to lithium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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